(Z)-(1-{[1,1'-biphenyl]-4-yl}-2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}phenoxy)ethylidene)({2-[3-(trifluoromethyl)phenoxy]ethoxy})amine

• IUPAC Name: (Z)-2-[4-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]phenoxy]-1-(4-phenylphenyl)-N-[2-[3-(trifluoromethyl)phenoxy]ethoxy]ethanimine
• InChI: InChI=1S/C36H27ClF6N2O3/c37-32-21-29(36(41,42)43)22-44-33(32)19-24-9-15-30(16-10-24)47-23-34(27-13-11-26(12-14-27)25-5-2-1-3-6-25)45-48-18-17-46-31-8-4-7-28(20-31)35(38,39)40/h1-16,20-22H,17-19,23H2/b45-34+
• InChI Key: FVUCUTZQDBENKW-JPOYYRMVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=NOCCOC3=CC=CC(=C3)C(F)(F)F)COC4=CC=C(C=C4)CC5=C(C=C(C=N5)C(F)(F)F)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)/C(=N/OCCOC3=CC=CC(=C3)C(F)(F)F)/COC4=CC=C(C=C4)CC5=C(C=C(C=N5)C(F)(F)F)Cl
• Molecular Formula: C36H27ClF6N2O3
• Molecular Weight: 685.1 g/mol

Description

The compound contains several functional groups including a biphenyl group, a trifluoromethyl group, and a pyridine ring. The presence of these groups suggests that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The presence of the trifluoromethyl group could introduce interesting electronic effects due to the high electronegativity of fluorine.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the trifluoromethyl group is known to be quite reactive, and the pyridine ring can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The trifluoromethyl group, for example, is known to influence properties such as boiling point and polarity.

Scientific Research Applications

a. Prostaglandin Analogues: Travoprost, an FDA-approved prostaglandin F receptor agonist, contains a trifluoromethyl group. . The compound may contribute to similar advancements in ocular health.

Radical Chemistry

The trifluoromethyl group has gained prominence in radical chemistry. . Researchers continue to explore its potential in these areas.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it has potential applications in areas such as pharmaceuticals or agrochemicals, future research could focus on optimizing its synthesis, studying its mechanism of action, and assessing its safety.